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Compound of Interest

Compound Name: 2-Chloro-2-butene

Cat. No.: B12329845

Technical Guide: 2-Chloro-2-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-2-butene, including its

chemical identity, physical properties, synthesis, and reactivity. The information is intended for
use in research and development settings.

Chemical Identification and Properties

2-Chloro-2-butene is a volatile, flammable liquid. It exists as a mixture of (E) and (Z)
stereoisomers.

Molecular Formula: CaH7CI[1]
CAS Number: 4461-41-0 (for the mixture of isomers)[1]

Table 1: Physical and Chemical Properties of 2-Chloro-2-butene
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Property Value Reference
Molecular Weight 90.55 g/mol [1]

Boiling Point 63 °C at 680 mmHg

70.6 °C at 760 mmHg [2]

Density 0.92 g/cm?3

Refractive Index (n20/D) 1.4205 [3]

Flash Point -19°C [2]

Vapor Pressure

139 mmHg at 25°C

[2]

LogP

2.1

[1]

Appearance

Colorless to light orange/yellow

clear liquid

[1]

Table 2: Spectroscopic Data for 2-Chloro-2-butene

Spectrum Type

Data Source

1H NMR

[2]14]

13C NMR

[5]

Mass Spectrometry (GC-MS)

[6]7]

Infrared (IR) Spectra

[6]

Experimental Protocols
Synthesis of 2-Chloro-2-butene via Dehydrochlorination
of 2,3-Dichlorobutane

This protocol describes the synthesis of a mixture of 2-chloro-1-butene and 2-chloro-2-butene
from 2,3-dichlorobutane. The desired 2-chloro-2-butene can then be isolated through

fractional distillation.
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Reaction: CsHsCl2 — CaH-Cl + HCI

Materials:

e 2,3-Dichlorobutane

e Solid catalyst (e.g., alumina gel, alumina, or chromia on alumina)

 Inert gas (e.g., nitrogen or argon)

¢ Reaction tube or packed bed reactor

e Heating apparatus

o Condensation and collection system

Procedure:

e Set up the reactor system, ensuring it is clean, dry, and purged with an inert gas.
o Pack the reactor tube with the chosen solid catalyst.

o Heat the catalyst bed to the reaction temperature, typically between 125-400°C.

« Introduce gaseous 2,3-dichlorobutane into the reactor. The flow rate should be optimized for
the specific setup.

e The reaction off-gas, containing the product mixture, unreacted starting material, and HCI, is
passed through a condenser to liquefy the organic components.

e Collect the crude product mixture.

e The product mixture, primarily composed of 2-chloro-1-butene and 2-chloro-2-butene, can
be purified by fractional distillation to isolate the 2-chloro-2-butene isomers. Gas
chromatography (GC) can be used to monitor the purity of the fractions.

Table 3: Example Reaction Conditions and Yields for Dehydrochlorination
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2,3-Dichlorobutane  2-Chloro-2-butene

Catalyst Temperature (°C) . .
Conversion (%) Yield (%)

Cr203/Al203 250-265 89 96

Note: This data is from a specific patent and may require optimization for different experimental
setups.

Reaction of 2-Chloro-2-butene with Sodium Methoxide

This protocol provides a general procedure for the reaction of 2-chloro-2-butene with sodium
methoxide, which can lead to both substitution (SN2) and elimination (E2) products. The
product distribution is sensitive to reaction conditions.

Materials:

e 2-Chloro-2-butene

e Sodium methoxide (NaOCH?s)

e Anhydrous methanol (solvent)

» Apparatus for reaction under an inert atmosphere

» Stirring and heating equipment

e Quenching and extraction reagents (e.g., water, diethyl ether)
e Drying agent (e.g., anhydrous magnesium sulfate)
 Purification apparatus (e.g., distillation or chromatography)
Procedure:

 In a flame-dried flask under an inert atmosphere, dissolve sodium methoxide in anhydrous
methanol.

o Cool the solution to a desired temperature (e.g., 0 °C or room temperature).
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¢ Add 2-chloro-2-butene dropwise to the stirred solution.

» Allow the reaction to proceed for a specified time, monitoring its progress by a suitable
technique like thin-layer chromatography (TLC) or gas chromatography (GC).

» Upon completion, quench the reaction by carefully adding water.

o Extract the aqueous mixture with an organic solvent such as diethyl ether.

+ Combine the organic extracts, wash with brine, and dry over an anhydrous drying agent.
+ Remove the solvent under reduced pressure.

 Purify the crude product by fractional distillation or column chromatography to isolate the
substitution and elimination products.

Visualizations

Synthesis Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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